Cas no 5349-76-8 (1,3-Benzenediamine, 4-methoxy-6-methyl-)

• Product Name: 1,3-Benzenediamine, 4-methoxy-6-methyl-
• CAS No: 5349-76-8
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 377563
• PubChem ID: 220707
• Update Time: 2025-04-19

1,3-Benzenediamine, 4-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, 4-methoxy-6-methyl-
• 4-methoxy-6-methylbenzene-1,3-diamine
• 5-Methyl-2.4-diaminoanisole
• 1,3-Benzenediamine,4-methoxy-6-methyl
• 1,4-methoxy-6-methyl
• 2,4-diamino-1-methoxy-5-methyl-benzene
• 4-Methoxy-6-methyl-m-phenylendiamin
• 4-methoxy6-methyl-m-phenylenediamine
• 5-Methoxy-2,4-diamino-toluol
• SCHEMBL453847
• starbld0044598
• NSC3830
• DTXSID50277745
• 1,3-Benzenediamine, 4-methoxy-6-methyl-
• 1,3-Benzenediamine,4-methoxy-6-methyl-
• NSC-3830
• 5349-76-8
• AKOS006274153
• 1, 4-methoxy-6-methyl-

• Inchi： 1S/C8H12N2O/c1-5-3-8(11-2)7(10)4-6(5)9/h3-4H,9-10H2,1-2H3
• InChI Key： JOJAEBZHFWYZAY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=C(C=C1N)N

Computed Properties

• Exact Mass: 152.09500
• Monoisotopic Mass: 152.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.133
• Boiling Point: 316°Cat760mmHg
• Flash Point: 166.7°C
• Refractive Index: 1.604
• PSA: 61.27000
• LogP: 2.33040